Cas no 105836-96-2 (2,8-DIBROMODIBENZO-P-DIOXIN)

• Product Name: 2,8-DIBROMODIBENZO-P-DIOXIN
• CAS No: 105836-96-2
• MF: C₁₂H₆Br₂O₂
• MW: 341.982841968536
• CID: 230714
• PubChem ID: 60027
• Update Time: 2025-04-19

2,8-DIBROMODIBENZO-P-DIOXIN Chemical and Physical Properties

Names and Identifiers

• 2,8-DIBROMODIBENZO-P-DIOXIN
• 2,8-DIBROMODIBENZO-PARA-DIOXIN
• 2,8-dibromooxanthrene
• SCHEMBL46706
• 2,8-dibromo-dibenzo[1,4]dioxine
• DTXSID20147360
• 105836-96-2

• Inchi： 1S/C12H6Br2O2/c13-7-1-3-9-11(5-7)16-12-6-8(14)2-4-10(12)15-9/h1-6H
• InChI Key： DSECKYFAHOXKDM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OC1C=C(C=CC=1O2)Br

Computed Properties

• Exact Mass: 339.87338
• Monoisotopic Mass: 339.87345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46